![molecular formula C10H11N3 B062713 3-(1-Methyl-1H-pyrazol-3-yl)aniline CAS No. 175202-37-6](/img/structure/B62713.png)
3-(1-Methyl-1H-pyrazol-3-yl)aniline
Overview
Description
3-(1-Methyl-1H-pyrazol-3-yl)aniline is a useful research compound. Its molecular formula is C10H11N3 and its molecular weight is 173.21 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Highly Luminescent Tetradentate Bis-cyclometalated Platinum Complexes
A study highlighted the synthesis and application of tetradentate bis-cyclometalated platinum(II) complexes, involving derivatives similar to "3-(1-Methyl-1H-pyrazol-3-yl)aniline." These complexes demonstrated significant potential in electroluminescence, contributing to advancements in organic light-emitting diode (OLED) technology. The research focused on the design, synthesis, structure, photophysics, and OLED applications, showcasing the materials' high quantum yields and broad emission spectrum (Vezzu et al., 2010).
Domino Reaction in Organic Synthesis
Another study explored the domino reaction of a compound closely related to "this compound" with heterocyclic CH acids. This reaction led to the cleavage of the substrate and the formation of substituted pyrazoles and anilines, showcasing a method for creating diverse organic compounds which could have implications in drug design and material science (Erkin & Ramsh, 2014).
Synthesis and Characterization of Novel Derivatives
Further research focused on the synthesis and characterization of novel derivatives incorporating the pyrazolyl group. These compounds were evaluated for their structural integrity through methods like X-ray diffraction, demonstrating their potential in material science and as intermediates in pharmaceutical research (Saeed et al., 2009).
Antimicrobial Activity of Pyrazole Derivatives
The antimicrobial properties of pyrazole derivatives were investigated, showing significant activity against various microbial strains. This suggests that "this compound" derivatives could serve as potential leads or models for developing new antimicrobial agents (Banoji et al., 2022).
Corrosion Inhibition for Steel
Additionally, certain pyrazole derivatives have shown effectiveness as corrosion inhibitors for steel in acidic environments. This application is critical in industrial settings, where the longevity and durability of metal components are paramount (Chadli et al., 2020).
Mechanism of Action
Target of Action
Pyrazole derivatives have been known to interact with various biological targets, including enzymes and receptors, contributing to their diverse biological activities .
Mode of Action
It is known that the pyrazole moiety is a privileged scaffold in medicinal chemistry for the development of kinase inhibitors . The compound might interact with its targets, leading to changes in their function.
Biochemical Pathways
Compounds with a pyrazole moiety have been reported to influence various biochemical pathways, including those involved in metabolism and aging .
Result of Action
Pyrazole derivatives have been known to exhibit diverse biological activities, which could be attributed to their interaction with various biological targets .
Safety and Hazards
This compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is harmful if swallowed, in contact with skin, or if inhaled. It causes skin irritation, serious eye irritation, and may cause respiratory irritation . Safety measures include avoiding eating, drinking, or smoking when using this product, wearing protective clothing, and using only outdoors or in a well-ventilated area .
Properties
IUPAC Name |
3-(1-methylpyrazol-3-yl)aniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11N3/c1-13-6-5-10(12-13)8-3-2-4-9(11)7-8/h2-7H,11H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRXOZSROZJGRRH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC(=N1)C2=CC(=CC=C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30370708 | |
Record name | 3-(1-Methyl-1H-pyrazol-3-yl)aniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30370708 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
173.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
175202-37-6 | |
Record name | 3-(1-Methyl-1H-pyrazol-3-yl)aniline | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=175202-37-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-(1-Methyl-1H-pyrazol-3-yl)aniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30370708 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-(1-Methyl-1H-pyrazol-3-yl)-phenylamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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